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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748

An In-depth Technical Guide to the Stability and Storage of Tert-butyl 2-hydroxyacetate
For Researchers, Scientists, and Drug Development Professionals
Introduction

Tert-butyl 2-hydroxyacetate, also known as tert-butyl glycolate, is a versatile building block in
organic synthesis, finding applications in the pharmaceutical and materials science industries.
[1] Its stability during storage and handling is crucial for ensuring the integrity and
reproducibility of experimental results. This guide provides a comprehensive overview of the
stability and recommended storage conditions for tert-butyl 2-hydroxyacetate, including
potential degradation pathways and analytical methodologies for assessing its purity.

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the quality of tert-butyl 2-
hydroxyacetate.

Storage Conditions Summary
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Parameter Recommendation Source(s)

Long-term: 2-8°C. Short-term:
Temperature [1][2]
10-25°C.

Store in a dry, well-ventilated

Atmosphere [2]
area.
Keep in a tightly-closed

Container p- i [2]
container.

Light Keep in a dark place.

Handling Precautions:

Handle in a well-ventilated area.[2]
Avoid contact with skin, eyes, and clothing.[2]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[2]
Avoid ingestion and inhalation.[3]
Wash hands thoroughly after handling.[2]

Keep away from sources of ignition as vapors may form explosive mixtures with air.[3]

Chemical Stability and Degradation

The stability of tert-butyl 2-hydroxyacetate is influenced by several factors, including

temperature, pH, and the presence of incompatible materials.

Incompatible Materials:

Strong Oxidizing Agents: May cause a vigorous reaction.[2]

Acids: Can catalyze hydrolysis.[3][4]
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e Strong Bases: Can promote hydrolysis.[3]
Degradation Pathways:

The primary degradation pathway for tert-butyl 2-hydroxyacetate is hydrolysis, which can be
catalyzed by both acids and bases. Thermal decomposition can also occur at elevated
temperatures.

e Hydrolysis: The ester linkage is susceptible to cleavage, yielding glycolic acid and tert-
butanol. Under acidic conditions, the reaction proceeds via protonation of the carbonyl
oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack
by water. The subsequent loss of the stable tert-butyl carbocation, which is then
deprotonated to isobutylene, drives the reaction forward.

o Thermal Decomposition: At high temperatures, tert-butyl 2-hydroxyacetate can
decompose. While specific studies on this compound are limited, thermal decomposition of
similar tert-butyl esters is known to produce isobutylene and the corresponding carboxylic
acid.[5] Hazardous decomposition products include carbon oxides.[2]

Degradation Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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